Cas no 2877688-60-1 (1-[(2-bromophenyl)methyl]-N-cyclopropylpiperidine-3-carboxamide)

• Product Name: 1-[(2-bromophenyl)methyl]-N-cyclopropylpiperidine-3-carboxamide
• CAS No: 2877688-60-1
• MF: C₁₆H₂₁BrN₂O
• MW: 337.254743337631
• CID: 5330606
• PubChem ID: 49443466
• Update Time: 2025-06-09

1-[(2-bromophenyl)methyl]-N-cyclopropylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2877688-60-1
• 1-[(2-bromophenyl)methyl]-N-cyclopropylpiperidine-3-carboxamide
• AKOS040867545
• F6753-3247

• Inchi： 1S/C16H21BrN2O/c17-15-6-2-1-4-12(15)10-19-9-3-5-13(11-19)16(20)18-14-7-8-14/h1-2,4,6,13-14H,3,5,7-11H2,(H,18,20)
• InChI Key： CGBJNENGZPUQSP-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CN1CCCC(C(NC2CC2)=O)C1

Computed Properties

• Exact Mass: 336.08373g/mol
• Monoisotopic Mass: 336.08373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-[(2-bromophenyl)methyl]-N-cyclopropylpiperidine-3-carboxamide

Introduction to 1-[(2-bromophenyl)methyl]-N-cyclopropylpiperidine-3-carboxamide (CAS No. 2877688-60-1)

1-[(2-bromophenyl)methyl]-N-cyclopropylpiperidine-3-carboxamide (CAS No. 2877688-60-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 1-[(2-bromophenyl)methyl]-N-cyclopropylpiperidine-3-carboxamide is notable for its combination of a brominated phenyl group, a cyclopropyl moiety, and a piperidine ring. The presence of these functional groups contributes to its distinct pharmacological properties. The brominated phenyl group enhances the lipophilicity of the molecule, facilitating its ability to cross biological membranes. The cyclopropyl moiety adds steric hindrance and influences the conformational flexibility of the molecule, while the piperidine ring provides a basic nitrogen atom that can interact with various biological targets.

The synthesis of 1-[(2-bromophenyl)methyl]-N-cyclopropylpiperidine-3-carboxamide typically involves multi-step processes, including the formation of the brominated phenyl group, the introduction of the cyclopropyl moiety, and the final coupling with the piperidine ring. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to improve yield and purity, making it more feasible for large-scale production in pharmaceutical settings.

In terms of biological activities, 1-[(2-bromophenyl)methyl]-N-cyclopropylpiperidine-3-carboxamide has shown promising results in various preclinical studies. Research has demonstrated its potential as an antagonist for specific receptors, such as G protein-coupled receptors (GPCRs) and ion channels. These interactions can modulate signaling pathways involved in pain perception, inflammation, and neurodegenerative diseases. For example, studies have shown that this compound can effectively inhibit the activation of certain GPCRs, leading to reduced inflammatory responses and pain sensitivity.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[(2-bromophenyl)methyl]-N-cyclopropylpiperidine-3-carboxamide in treating various conditions. Preliminary data from phase I trials indicate that the compound is well-tolerated with minimal side effects. Phase II trials are focusing on specific indications such as chronic pain and inflammatory disorders. These trials aim to provide more detailed insights into the therapeutic potential and optimal dosing regimens for this compound.

Beyond its therapeutic applications, 1-[(2-bromophenyl)methyl]-N-cyclopropylpiperidine-3-carboxamide has also been explored as a tool compound in academic research. Its unique structure makes it valuable for studying receptor-ligand interactions and signaling pathways. Researchers have used this compound to gain deeper insights into the mechanisms underlying various diseases and to identify potential targets for drug development.

In conclusion, 1-[(2-bromophenyl)methyl]-N-cyclopropylpiperidine-3-carboxamide (CAS No. 2877688-60-1) is a promising compound with a wide range of potential applications in both research and clinical settings. Its unique chemical structure and biological activities make it an important molecule for further investigation. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to advancements in medicinal chemistry and pharmaceutical science.